3-(Phenylsulfonyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-(benzenesulfonyl)-1-(4-pyridin-4-yloxypiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C19H22N2O4S/c22-19(10-15-26(23,24)18-4-2-1-3-5-18)21-13-8-17(9-14-21)25-16-6-11-20-12-7-16/h1-7,11-12,17H,8-10,13-15H2
• InChI Key: HONGYFUOWKNKSL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=NC=C2)C(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

3-(Phenylsulfonyl)-1-(4-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one is a chemical compound with a chemical formula C20H23N2O4S. It is also known as PSP and belongs to the class of sulfonyl-containing compounds. PSP has been widely used in scientific research due to its unique properties and potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds containing phenylsulfonyl moieties have been synthesized and evaluated for their antimicrobial activities. For instance, novel pyrazolopyrimidine derivatives incorporating mono- and diphenylsulfonyl groups have shown significant antimicrobial properties, surpassing those of reference drugs in some cases. These findings indicate the potential of sulfone derivatives in developing new antimicrobial agents [Alsaedi, Farghaly, & Shaaban, 2019].

Chemical Synthesis and Biological Evaluation

Sulfone compounds also play a crucial role in chemical synthesis, enabling the creation of complex molecules with potential biological activities. Research has led to the synthesis of various heterocyclic compounds based on sulfonamide moieties, demonstrating the versatility of sulfone derivatives in organic synthesis and their potential application in developing new therapeutic agents [Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004].

Advanced Materials and Catalysis

Sulfone-containing ligands have been utilized in the development of advanced materials, such as cationic bis-cyclometallated iridium(III) complexes, which are notable for their application in light-emitting electrochemical cells (LECs). These materials, characterized by their emission properties, demonstrate the importance of sulfone derivatives in material science and their potential for creating high-efficiency light-emitting devices [Ertl et al., 2015].

Pharmacological Applications

The synthesis of benzamide derivatives with sulfonamide groups has been explored for their selectivity as serotonin 4 receptor agonists, showing promise in gastrointestinal motility enhancement. This highlights the pharmaceutical relevance of sulfone-containing compounds in developing new drugs with reduced side effects [Sonda, Katayama, Kawahara, Sato, & Asano, 2004].